Cas no 330462-57-2 (3-Bromo-5-ethoxy-4-hydroxybenzonitrile)

• Product Name: 3-Bromo-5-ethoxy-4-hydroxybenzonitrile
• CAS No: 330462-57-2
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD01123035
• CID: 92733
• PubChem ID: 2063734
• Update Time: 2025-10-24

3-Bromo-5-ethoxy-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-ethoxy-4-hydroxybenzonitrile
• 3-bromo-5-ethoxy-4-hydroxybenzenecarbonitrile
• 3-Bromo-5-Ethoxy-4-Hydroxy-Benzonitrile
• SR-01000052224
• A18642
• SR-01000052224-1
• AKOS000304417
• 330462-57-2
• Oprea1_638100
• Oprea1_213432
• AS-63864
• EN300-09546
• MFCD01123035
• DTXSID40366319
• FT-0755341
• 3-Bromo-5-ethoxy-4-hydroxybenzonitrile, AldrichCPR
• Z56979308
• CS-0132845
• DB-068742
• BBL025721
• ALBB-032707
• STK348817

• MDL： MFCD01123035
• Inchi： 1S/C9H8BrNO2/c1-2-13-8-4-6(5-11)3-7(10)9(8)12/h3-4,12H,2H2,1H3
• InChI Key： LJCGZWYWRSRSMU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1O)OCC

Computed Properties

• Exact Mass: 240.97400
• Monoisotopic Mass: 240.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3

Experimental Properties

• Color/Form: powder
• Density: 1.62
• Boiling Point: 295.7°C at 760 mmHg
• Flash Point: 132.6°C
• Refractive Index: 1.607
• PSA: 53.25000
• LogP: 2.42508
• Solubility: Not determined

3-Bromo-5-ethoxy-4-hydroxybenzonitrile Security Information

• Hazardous Material transportation number：UN3439
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-5-ethoxy-4-hydroxybenzonitrile

Comprehensive Analysis of 3-Bromo-5-ethoxy-4-hydroxybenzonitrile (CAS No. 330462-57-2): Properties, Applications, and Industry Insights

3-Bromo-5-ethoxy-4-hydroxybenzonitrile (CAS No. 330462-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzonitrile derivative features a unique molecular structure, combining an ethoxy group, a hydroxy group, and a nitrile functionality, making it a versatile intermediate for synthetic applications. Its molecular formula C9H8BrNO2 and precise chemical structure allow for targeted modifications in drug discovery and material science.

The compound's physicochemical properties include a moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is critical for its use in high-throughput screening and catalytic reactions. Researchers have explored its potential as a building block for heterocyclic compounds, particularly in the development of bioactive molecules with applications in crop protection and medicinal chemistry. Recent studies highlight its role in synthesizing herbicide intermediates, aligning with the growing demand for sustainable agrochemicals.

In the context of green chemistry, 3-Bromo-5-ethoxy-4-hydroxybenzonitrile has been investigated for its compatibility with eco-friendly synthetic routes, such as microwave-assisted reactions and photocatalysis. These methods reduce energy consumption and waste generation, addressing the industry's shift toward environmentally benign processes. Additionally, its structural analogs are being studied for antimicrobial and antifungal properties, responding to the global need for novel antimicrobial agents amid rising antibiotic resistance.

From a market perspective, the demand for halogenated benzonitriles like CAS No. 330462-57-2 is driven by their utility in organic electronics and functional materials. The compound's electron-withdrawing characteristics make it suitable for designing organic semiconductors and light-emitting diodes (OLEDs), areas experiencing rapid growth due to advancements in flexible displays and renewable energy technologies.

Quality control of 3-Bromo-5-ethoxy-4-hydroxybenzonitrile relies on advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring purity levels exceed 98% for research-grade applications. Storage recommendations emphasize protection from moisture and light degradation, with optimal conditions under inert atmospheres to preserve its chemical stability.

Emerging trends in computational chemistry have enabled in silico modeling of this compound's reactivity and binding affinities, accelerating its integration into drug design pipelines. Collaborations between academia and industry continue to explore its potential in personalized medicine and bioconjugation strategies, positioning CAS No. 330462-57-2 as a key player in next-generation chemical innovation.